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Compound Name: (Rac)-SOPC

Cat. No.: B1263167

Audience: Researchers, scientists, and drug development professionals.

Introduction: The interaction between small GTPases like Rac and cellular membranes is
fundamental to numerous signaling pathways, including cell motility, cytoskeletal regulation,
and the activation of enzymes like NADPH oxidase.[1][2] 1-stearoyl-2-oleoyl-sn-glycero-3-
phosphocholine (SOPC) is a common asymmetric phospholipid in biological membranes, often
used in model systems to investigate the physicochemical properties of lipid bilayers.[3][4]
Molecular dynamics (MD) simulations provide an atomic-level lens to study the dynamics,
energetics, and structural changes that occur when proteins like Rac associate with an SOPC
membrane.[5]

These application notes provide a detailed protocol for setting up, running, and analyzing MD
simulations of a Rac protein interacting with a model SOPC bilayer. The resulting data can
elucidate the specific lipid interactions that govern protein localization and function, offering
valuable insights for understanding disease mechanisms and for the rational design of
therapeutic agents that modulate these processes.

Part 1: System Components
1-Stearoyl-2-oleoyl-sn-glycero-3-phosphocholine
(SOPC)

SOPC is an asymmetric phospholipid featuring a saturated stearic acid (18:0) at the sn-1
position and a monounsaturated oleic acid (18:1) at the sn-2 position of the glycerol backbone.
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[6][7] This asymmetry, with one ordered and one disordered acyl chain, makes it a
representative component of fluid-phase biological membranes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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